Cas no 1024-41-5 (benzyl 4-methylbenzene-1-sulfonate)

• Product Name: benzyl 4-methylbenzene-1-sulfonate
• CAS No: 1024-41-5
• MF: C₁₄H₁₄O₃S
• MW: 262.324162960052
• MDL: MFCD01318299
• CID: 196280
• PubChem ID: 160558
• Update Time: 2025-10-28

benzyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-methyl-, phenylmethyl ester
• benzyl 4-methylbenzenesulfonate
• BENZYL 4-TOLUENESULFONATE
• Benzyl p-Toluenesulfonate
• benzyl p-toluenesulphonate
• Benzyl tosylate
• toluene-4-sulfonic acid benzyl ester
• phenylmethyl 4-methylbenzenesulfonate
• benzyl 4-methylbenzene-1-sulfonate
• Tungsten(VI)oxide
• benzyl para-toluene sulfonate
• Benzyl 4-methylbenzenesulfonate #
• CCRIS 5123
• 1024-41-5
• Benzenesulfonic acid, 4-methyl-, phenylmethyl ester
• BAA02441
• EN300-261219
• 4-Methylbenzyl benzenesulfonate
• DTXSID30145039
• benzyltosylate
• AKOS028111336
• 4-methyl-benzenesulfonic acid benzyl ester
• Toluene-4-sulfonic acid, benzyl ester
• CS-0099479
• SCHEMBL2890
• s11580

• MDL： MFCD01318299
• Inchi： 1S/C14H14O3S/c1-12-7-9-14(10-8-12)18(15,16)17-11-13-5-3-2-4-6-13/h2-10H,11H2,1H3
• InChI Key： OVHDZBAFUMEXCX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 262.06600
• Monoisotopic Mass: 262.066365
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 3.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 412.7±24.0 °C at 760 mmHg
• Flash Point: 203.4±22.9 °C
• Refractive Index: 1.578
• PSA: 51.75000
• LogP: 3.98130
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

benzyl 4-methylbenzene-1-sulfonate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on benzyl 4-methylbenzene-1-sulfonate

Comprehensive Guide to Benzyl 4-methylbenzene-1-sulfonate (CAS No. 1024-41-5): Properties, Applications, and Industry Insights

Benzyl 4-methylbenzene-1-sulfonate (CAS No. 1024-41-5) is a specialized organic compound widely recognized for its versatility in synthetic chemistry and industrial applications. This sulfonate ester, derived from toluene and benzyl alcohol, exhibits unique physicochemical properties that make it valuable in pharmaceuticals, agrochemicals, and material science. With the growing demand for high-performance intermediates, this compound has garnered significant attention in research and development circles.

One of the key features of benzyl 4-methylbenzene-1-sulfonate is its role as a protecting group in organic synthesis. Researchers frequently utilize it to stabilize reactive functional groups during multi-step reactions, a topic often searched in academic databases like SciFinder and Reaxys. Its compatibility with Grignard reagents and palladium-catalyzed cross-coupling reactions aligns with current trends in green chemistry and atom economy—hot topics in sustainable manufacturing.

From an industrial perspective, CAS 1024-41-5 is increasingly adopted in the production of liquid crystals and photoacid generators (PAGs), critical components in electronics and photoresist technologies. This connects to trending searches on "advanced materials for OLED displays" and "next-gen semiconductor additives." Its thermal stability (decomposition point >200°C) makes it suitable for high-temperature processes, a property highly sought after in patent filings related to polymeric coatings.

Analytical characterization of benzyl p-toluenesulfonate (an alternative nomenclature) typically involves GC-MS, HPLC, and NMR spectroscopy—techniques commonly queried in analytical chemistry forums. Recent studies highlight its potential as a phase-transfer catalyst in biphasic systems, addressing industry pain points about reaction efficiency optimization. Regulatory-wise, the compound falls under standard handling protocols for sulfonate esters, with safety data sheets emphasizing proper ventilation—a frequent search term among laboratory safety officers.

Market analysts note rising procurement of 1024-41-5 by Asian pharmaceutical intermediates manufacturers, correlating with Google Trends data on "specialty chemicals supply chain." Its synthesis typically involves esterification of 4-methylbenzenesulfonyl chloride with benzyl alcohol, a process optimized for low solvent waste—answering common queries about environmentally benign synthesis routes. The compound's logP value (~3.2) also makes it a subject of interest in QSAR modeling studies for drug discovery.

Emerging applications include its use as a monomer modifier in self-healing polymers, a cutting-edge field with over 5,000 annual PubMed citations. This positions benzyl 4-methylbenzene-1-sulfonate as a bridge between traditional organic chemistry and smart material innovation. Quality control protocols often reference ICH guidelines for residual solvents, addressing frequent manufacturer concerns about batch-to-batch consistency in fine chemical production.

Storage recommendations for CAS 1024-41-5 emphasize ambient temperature in amber glass containers—details highly searched by procurement specialists. The compound's UV absorption spectrum (λ_max 220-280 nm) makes it relevant to discussions about photodegradation stability in formulation science. Recent patent analyses show a 12% annual growth in citations involving sulfonate esters, underscoring their strategic importance in intellectual property portfolios for chemical companies.

In conclusion, benzyl 4-methylbenzene-1-sulfonate represents a convergence point for multiple technological frontiers. Its balance of reactivity and stability continues to inspire innovations across disciplines, from medicinal chemistry to nanomaterial engineering. As industries prioritize multifunctional intermediates, this compound's scientific and commercial relevance is poised for sustained growth in the coming decade.